Cas no 1806938-94-2 (2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-acetonitrile)

• Product Name: 2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-acetonitrile
• CAS No: 1806938-94-2
• MF: C₉H₇ClF₂N₂
• MW: 216.615087747574
• CID: 4807804
• Update Time: 2025-05-26

2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-acetonitrile

• Inchi： 1S/C9H7ClF2N2/c1-5-6(2-3-13)8(10)14-4-7(5)9(11)12/h4,9H,2H2,1H3
• InChI Key： LELYBDBPENDGBE-UHFFFAOYSA-N
• SMILES： ClC1C(CC#N)=C(C)C(=CN=1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-acetonitrile

Introduction to 2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-acetonitrile (CAS No. 1806938-94-2)

2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-acetonitrile, with the CAS number 1806938-94-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, which is renowned for its diverse biological activities and utility in drug development. The unique structural features of this molecule, including the presence of a chloro group, a difluoromethyl substituent, and an acetonitrile moiety, make it a valuable intermediate in synthetic chemistry and a potential candidate for further exploration in medicinal chemistry.

The chloro and difluoromethyl groups are particularly noteworthy as they introduce electrophilic centers that can be readily functionalized, enabling the synthesis of more complex molecules. In recent years, there has been a growing interest in compounds containing difluoromethyl groups due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties in drug candidates. The acetonitrile side chain further contributes to the molecule's versatility, allowing for further derivatization through nucleophilic addition or condensation reactions.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-acetonitrile as a scaffold for developing novel therapeutic agents. Studies have demonstrated that modifications at the chloro and difluoromethyl positions can significantly alter the pharmacological profile of pyridine-based compounds. For instance, researchers have explored derivatives of this compound in the search for new antiviral and anticancer agents. The ability to fine-tune these substituents allows for the optimization of bioactivity while minimizing off-target effects.

In the realm of agrochemicals, this compound has shown promise as a precursor for synthesizing novel pesticides and herbicides. The structural motifs present in 2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-acetonitrile are known to interact with biological targets in pests, making it a valuable building block for designing next-generation crop protection agents. Furthermore, its stability under various environmental conditions enhances its suitability for field applications.

The synthesis of 2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-acetonitrile typically involves multi-step organic reactions, often starting from readily available pyridine derivatives. Advanced synthetic methodologies, such as cross-coupling reactions and transition-metal catalysis, have been employed to introduce the desired functional groups efficiently. The optimization of these synthetic routes is crucial for achieving high yields and purity, which are essential for subsequent applications in drug discovery or agrochemical development.

One of the most compelling aspects of this compound is its potential in fragment-based drug design. Researchers have leveraged its structural features to identify lead compounds for various therapeutic areas. By using high-throughput screening techniques combined with structure-based drug design principles, scientists have been able to rapidly assess the binding affinity of derivatives of 2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-acetonitrile to biological targets. This approach has led to the discovery of several promising candidates that are currently undergoing further investigation.

The role of computational tools in understanding the properties of 2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-acetonitrile cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological macromolecules. These studies have not only helped in rationalizing its bioactivity but also guided the design of more effective derivatives. The integration of experimental data with computational predictions has become a cornerstone of modern medicinal chemistry.

In conclusion, 2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-acetonitrile (CAS No. 1806938-94-2) represents a significant advancement in synthetic chemistry and drug discovery. Its unique structural features make it a versatile intermediate with applications spanning pharmaceuticals and agrochemicals. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in the development of next-generation drugs and crop protection agents.